4-[3-Hydroxy-4-(4-methylbenzoyl)-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid
4-[3-Hydroxy-4-(4-methylbenzoyl)-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid
Brand Name:
Vulcanchem
CAS No.:
425391-87-3
VCID:
VC0490902
InChI:
InChI=1S/C22H21NO5/c1-14-9-11-16(12-10-14)20(26)18-19(15-6-3-2-4-7-15)23(22(28)21(18)27)13-5-8-17(24)25/h2-4,6-7,9-12,19,26H,5,8,13H2,1H3,(H,24,25)/b20-18+
SMILES:
CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCC(=O)O)C3=CC=CC=C3)O
Molecular Formula:
C22H21NO5
Molecular Weight:
379.4g/mol
4-[3-Hydroxy-4-(4-methylbenzoyl)-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid
CAS No.: 425391-87-3
Main Products
VCID: VC0490902
Molecular Formula: C22H21NO5
Molecular Weight: 379.4g/mol
![4-[3-Hydroxy-4-(4-methylbenzoyl)-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid - 425391-87-3](/images/no_structure.jpg)
| CAS No. | 425391-87-3 |
|---|---|
| Product Name | 4-[3-Hydroxy-4-(4-methylbenzoyl)-2-oxo-5-phenyl-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid |
| Molecular Formula | C22H21NO5 |
| Molecular Weight | 379.4g/mol |
| IUPAC Name | 4-[(4E)-4-[hydroxy-(4-methylphenyl)methylidene]-2,3-dioxo-5-phenylpyrrolidin-1-yl]butanoic acid |
| Standard InChI | InChI=1S/C22H21NO5/c1-14-9-11-16(12-10-14)20(26)18-19(15-6-3-2-4-7-15)23(22(28)21(18)27)13-5-8-17(24)25/h2-4,6-7,9-12,19,26H,5,8,13H2,1H3,(H,24,25)/b20-18+ |
| Standard InChIKey | VMRACLSWOUZLOP-CZIZESTLSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCC(=O)O)C3=CC=CC=C3)/O |
| SMILES | CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCC(=O)O)C3=CC=CC=C3)O |
| Canonical SMILES | CC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCC(=O)O)C3=CC=CC=C3)O |
| PubChem Compound | 5346652 |
| Last Modified | Nov 11 2021 |
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